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Compound of Interest

Compound Name: Stains-all

Cat. No.: B7765193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stains-All is a versatile cationic carbocyanine dye used for the differential staining of various

anionic macromolecules, including proteins (particularly acidic proteins), nucleic acids (DNA

and RNA), polysaccharides, and phosphoproteins.[1][2] Its metachromatic properties result in

different colored bands for different types of molecules, providing a significant advantage over

monochromatic stains like Coomassie Brilliant Blue.[1][2] This characteristic makes Stains-All
a powerful tool for the visualization and identification of a wide range of biomolecules on

polyacrylamide and agarose gels.[1][2] This is particularly useful in fields like molecular biology,

biochemistry, and drug development for analyzing complex biological samples.

Principle of Staining
Stains-All is a cationic dye that interacts with anionic molecules. The final color of the stained

molecule is dependent on the nature and density of the anionic groups on the target

biomolecule.[1][2] This metachromatic shift allows for the differentiation of various

macromolecules within the same gel. For instance, highly anionic proteins and DNA stain blue,

while less acidic proteins appear pink or red.[1][2] RNA typically stains a bluish-purple.[1][3]

This differential staining is invaluable for identifying and distinguishing between different

classes of biomolecules in a single electrophoresis run.
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Applications
Stains-All is a valuable tool for a variety of research applications:

Differential Staining: Its primary application is the differential staining of proteins, DNA, RNA,

and acidic polysaccharides on the same gel.[1][2][4]

Identification of Acidic Proteins: It is particularly effective for staining acidic proteins, such as

phosphoproteins and calcium-binding proteins (e.g., calmodulin, troponin C, calsequestrin),

which may stain poorly with other methods.[5][6]

Nucleic Acid Analysis: Stains-All can be used to visualize DNA and RNA in polyacrylamide

and agarose gels, offering an alternative to fluorescent dyes.[1][3]

Proteoglycan and Polysaccharide Detection: It is also suitable for staining anionic

polysaccharides like hyaluronic acid, chondroitin sulfate, and heparin.[1][2]

Quantitative Data Summary
The sensitivity of Stains-All varies depending on the type of biomolecule being stained. The

following table summarizes the approximate detection limits.

Biomolecule Staining Color Detection Limit

DNA Blue ~3 ng[1][2][3]

RNA Bluish-Purple ~90 ng[1][2][3]

Phosphoproteins Blue < 1 ng[1][2]

Anionic Proteins Pink/Red Not specified

Highly Anionic Proteins Blue Not specified

Proteoglycans Purple Not specified

Anionic Polysaccharides Varies 10 - 500 ng[1][2]
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Materials
Stains-All dye

Formamide

Isopropanol

Tris base

Hydrochloric acid (HCl)

Deionized water

Shaker

Light-protected container (e.g., a tray covered with aluminum foil)

Gel documentation system or camera

Solution Preparation
Stock Solution (0.1% w/v Stains-All): Dissolve 10 mg of Stains-All powder in 10 mL of

formamide.[4] This solution should be stored in the dark at 2-8°C.[7]

Staining Solution (prepare fresh): For 100 mL of staining solution, mix the following

components:

5 mL of 0.1% Stains-All stock solution

10 mL formamide

25 mL isopropanol

0.5 mL of 3.0 M Tris-HCl, pH 8.8

59.5 mL deionized water

Destaining Solution: Deionized water is typically used for destaining.[4]
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Staining Protocol
Fixation: After electrophoresis, place the gel in a container with 25% isopropanol. Gently

agitate for at least 1 hour. For gels containing SDS, a longer fixation time or multiple washes

with 25% isopropanol are recommended to remove the detergent, which can interfere with

staining.[6]

Washing: Decant the fixation solution and wash the gel with deionized water for 10-15

minutes with gentle agitation.

Staining: Immerse the gel in the freshly prepared Staining Solution in a light-protected

container. Agitate gently at room temperature overnight (12-24 hours).[4][7] Staining should

be performed in the dark as Stains-All is light-sensitive.[1][2]

Destaining: Decant the staining solution. Wash the gel with deionized water with gentle

agitation. Destaining can be accelerated by exposing the gel to light (e.g., on a light box)

until the background is clear and the bands are well-defined.[3][8] Be aware that prolonged

exposure to light can cause the stained bands to fade.[7]

Imaging: Photograph the gel immediately after destaining for optimal results.[1][2]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for post-staining a gel with Stains-All.
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Preparation

Staining Protocol

Prepare Stock and Staining Solutions

4. Stain with Stains-All (in dark)

Use fresh staining solution

1. Perform Gel Electrophoresis

2. Fix Gel (e.g., 25% Isopropanol)

3. Wash Gel (Deionized Water)

5. Destain with Water (can be light-assisted)

6. Image Gel

Click to download full resolution via product page

Stains-All Post-Staining Workflow

Logical Relationships in Staining Outcomes
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The metachromatic property of Stains-All leads to a logical relationship between the

biochemical nature of the molecule and the observed color. This can be visualized as follows:

Biomolecule Type Staining Process

Staining Outcome

Anionic Biomolecules in Gel Interaction with Cationic Stains-All Dye

Blue
Highly Anionic

(e.g., DNA, Phosphoproteins)

Bluish-Purple

Anionic
(e.g., RNA)

Pink/Red

Less Anionic
(e.g., many proteins)

Click to download full resolution via product page

Biomolecule Type and Staining Color

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stains-all - Wikipedia [en.wikipedia.org]

2. Stains-all | CAS 7423-31-6 | Chemodex | Biomol.com [biomol.com]

3. Stain-All *CAS 7423-31-6* | AAT Bioquest [aatbio.com]

4. docs.aatbio.com [docs.aatbio.com]

5. medchemexpress.com [medchemexpress.com]

6. kamiyabiomedical.com [kamiyabiomedical.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7765193?utm_src=pdf-body
https://www.benchchem.com/product/b7765193?utm_src=pdf-body-img
https://www.benchchem.com/product/b7765193?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Stains-all
https://www.biomol.com/products/chemicals/dyes-and-labeling-reagents/stains-all-cdx-s0012-g001
https://www.aatbio.com/products/stain-all-cas-7423-31-6
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-stain-all-cas-7423-31-6-version-f10753467e.pdf
https://www.medchemexpress.com/Stains-All.html
https://www.kamiyabiomedical.com/pdf/KT-792.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. sigmaaldrich.com [sigmaaldrich.com]

8. interchim.fr [interchim.fr]

To cite this document: BenchChem. [Application Notes: Post-staining Gels with Stains-All
After Electrophoresis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7765193#post-staining-gels-with-stains-all-after-
electrophoresis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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